1-Methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• SMILES: CC(C)C1CCC(CC1)(C=O)OC
• InChI: InChI=1S/C11H20O2/c1-9(2)10-4-6-11(8-12,13-3)7-5-10/h8-10H,4-7H2,1-3H3
• InChIKey: HERKLIQKHHMHSH-UHFFFAOYSA-N

1-Methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde – Identity & Baseline

1-Methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde (CAS 1934552-52-9) is a fully synthetic cyclohexane carbaldehyde derivative with molecular formula C₁₁H₂₀O₂ and a molecular weight of 184.27 g/mol . The compound bears three distinct functional features on the cyclohexane ring: an aldehyde (–CHO) at position 1, a methoxy (–OCH₃) group at the same quaternary carbon, and an isopropyl substituent at position 4 . It belongs to the broader class of substituted cyclohexane carbaldehydes employed as reactive building blocks in medicinal chemistry, agrochemical synthesis, and fragrance intermediate programs. Commercial availability is primarily through specialist screening-compound suppliers such as Enamine, typically at 95% purity, with pricing for 2.5 g in the range of $1,791 USD (2023 data) [1]. The unique combination of a sterically demanding quaternary methoxy-bearing center and a remote isopropyl group distinguishes it from simpler mono-substituted cyclohexane carbaldehydes.

Building block class

Synthetic cyclohexane carbaldehyde with quaternary methoxy‑aldehyde center and remote isopropyl group

Steric / electronic context

Dual substitution creates a unique steric environment not replicated by mono‑substituted cyclohexane carbaldehydes

Procurement reality

Sourced primarily through specialist screening‑compound suppliers; plan for non‑catalog lead times

• [1] Kuujia.com. CAS 1934552-52-9 – 1-Methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde pricing data from Enamine (2023). https://www.kuujia.com/cas-1934552-52-9.html (accessed 2026-05-01). View Source

Why 1-Methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde Is Irreplaceable

Cyclohexane carbaldehydes with simple alkyl or mono-alkoxy substitution are widely available at low cost, yet their reactivity, steric profile, and physicochemical properties diverge sharply when a quaternary methoxy-bearing center is combined with a lipophilic isopropyl tail. 1-Methoxycyclohexane-1-carbaldehyde (MW 142.2 g/mol) lacks the 4-isopropyl group entirely, altering both lipophilicity and conformational bias . 4-(Propan-2-yl)cyclohexane-1-carbaldehyde (MW 154.25 g/mol) retains the isopropyl motif but has neither a methoxy group nor a quaternary carbon, making it a ketone/aldehyde intermediate with substantially different nucleophilic addition kinetics [1]. 4-tert-Butylcyclohexane-1-carbaldehyde (MW 168.28 g/mol) introduces a bulkier tert-butyl group but still lacks the oxygen-bearing quaternary center that modulates aldehyde electrophilicity through inductive and steric effects . The dual substitution in the target compound creates a unique steric and electronic environment that cannot be reproduced by mixing simpler analogs, and procurement of an incorrect analog risks failed synthetic steps, altered selectivity, or non-transferable biological SAR.

1‑Methoxycyclohexane‑1‑carbaldehyde

Lacks the 4‑isopropyl group; lipophilicity and conformational bias may differ, altering downstream SAR.

4‑(Propan‑2‑yl)cyclohexane‑1‑carbaldehyde

No methoxy group or quaternary carbon at C‑1; aldehyde electrophilicity and nucleophilic addition kinetics may shift.

4‑tert‑Butylcyclohexane‑1‑carbaldehyde

Bulkier tert‑butyl and no oxygen handle; steric and functional profile may not transfer to target‑specific transformations.

• [1] Kuujia.com. 4-(Propan-2-yl)cyclohexane-1-carbaldehyde (CAS 88166-24-9). https://www.kuujia.com (accessed 2026-05-01). View Source

1-Methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde – Differentiation Evidence

Molecular Weight & Formula Differentiation

The target compound (C₁₁H₂₀O₂, MW 184.27) is structurally distinct from the simpler analog 1-methoxycyclohexane-1-carbaldehyde (C₈H₁₄O₂, MW 142.20) and from 4-(propan-2-yl)cyclohexane-1-carbaldehyde (C₁₀H₁₆O, MW 152.23) . The molecular formula difference of C₃H₆O versus the methoxy-only analog and C₁H₄O versus the isopropyl-only analog confirms the presence of both the methoxy and the isopropyl substituents. The calculated LogP for 4-tert-butylcyclohexane-1-carbaldehyde is 3.676 ; the target compound, with an additional oxygen atom (methoxy), is expected to exhibit a lower LogP (estimated ~2.7–3.1 based on additive fragment contributions), offering intermediate lipophilicity between the non-polar tert-butyl analog and the more polar methoxy-only analog. This directly impacts solubility, membrane permeability, and chromatographic behavior in synthetic workflows.

MW & LogP identity

Data to verify

MW +42.07 Da vs. methoxy‑only analog; estimated LogP ~2.7–3.1 (vs. 3.676 for tert‑butyl analog)

Supports identity verification and lipophilicity assessment

LogP estimated from fragment contributions; experimental confirmation advised

Evidence Dimension	Molecular formula and physicochemical property comparison
Target Compound Data	C₁₁H₂₀O₂; MW 184.27; estimated LogP ~2.7–3.1
Comparator Or Baseline	1-Methoxycyclohexane-1-carbaldehyde: C₈H₁₄O₂, MW 142.20; 4-(Propan-2-yl)cyclohexane-1-carbaldehyde: C₁₀H₁₆O, MW 152.23; 4-tert-Butylcyclohexane-1-carbaldehyde: C₁₁H₂₀O, MW 168.28, LogP 3.676
Quantified Difference	MW difference: +42.07 Da vs. methoxy-only analog; +32.04 Da vs. isopropyl-only analog; +15.99 Da vs. tert-butyl analog. LogP difference: approximately -0.6 to -1.0 log units vs. tert-butyl analog.
Conditions	Calculated LogP values from ChemicalBook; molecular formulas and MW from authoritative databases (Chemsrc, Sigma-Aldrich).

Why This Matters

Procurement of the correct molecular weight and formula is a mandatory identity gate; a mismatch of >15 Da against the intended compound guarantees an incorrect analog that will not perform identically in synthesis, chromatography, or biological assays.

Substitution Pattern Differentiation

The target compound bears both a methoxy group and an aldehyde at the same C-1 position, creating a quaternary sp³ center adjacent to the carbonyl. By contrast, 4-(propan-2-yl)cyclohexane-1-carbaldehyde has the aldehyde at C-1 without a co-substituent, meaning the carbonyl is attached to a tertiary carbon . 1-Methoxycyclohexane-1-carbaldehyde shares the quaternary methoxy-aldehyde motif but lacks the 4-isopropyl group, offering no remote steric influence . The quaternary center in the target compound introduces greater steric shielding of the aldehyde carbonyl compared to tertiary analogs, which can slow nucleophilic addition rates and favor selective mono-addition over double-addition pathways. In methoxycyclohexane systems, steric interactions between the methoxy group and neighboring 2- and 6-substituents significantly influence conformational equilibria and carbonyl exposure [1]. The added 4-isopropyl group further biases the cyclohexane ring conformation, potentially enhancing equatorial preference of the methoxy group and altering the trajectory of nucleophilic approach.

Substitution pattern

Class‑level inference

Quaternary C‑1 (OCH₃/CHO) vs. tertiary C‑1 in comparators; methoxy rotamer populations modulated by syn‑1,3‑diaxial interactions

Steric environment may influence aldehyde reaction selectivity

Reactivity inferred from NMR conformational data; direct kinetic comparison needed

Evidence Dimension	Substitution pattern and steric environment at the reactive aldehyde center
Target Compound Data	Quaternary C-1 bearing both –OCH₃ and –CHO; 4-isopropyl substituent provides remote steric and conformational influence
Comparator Or Baseline	4-(Propan-2-yl)cyclohexane-1-carbaldehyde: tertiary C-1 with –CHO only, no quaternary center; 1-Methoxycyclohexane-1-carbaldehyde: quaternary C-1 with –OCH₃ and –CHO but no 4-alkyl substituent
Quantified Difference	Steric parameter Δ: quaternary vs. tertiary carbon at C-1 reduces carbonyl accessibility; methoxy rotamer populations in methoxycyclohexanes are modulated by syn-1,3-diaxial interactions (quantified via ¹³C NMR chemical shift differences in model systems) [1].
Conditions	Steric and conformational analysis from NMR studies of methoxycyclohexane derivatives; class-level inference for aldehyde reactivity.

Why This Matters

When a synthetic route requires selective mono-functionalization of the aldehyde in the presence of other electrophiles, or when a specific diastereomeric outcome depends on the steric environment of the carbonyl, the quaternary methoxy-aldehyde motif of the target compound provides a reactivity profile that simpler tertiary aldehydes cannot replicate.

• [1] Booth, H. et al. Carbon-13 magnetic resonance studies of cyclic compounds. 2. Carbon-13 chemical shift parameters for equatorial and axial substituents in cyclohexane: methyl, ethyl, isopropyl, methoxy and phthalimido. Magnetic Resonance in Chemistry, 1979. https://doi.org/10.1002/mrc.1270120207. View Source

Multi-Functional Handle Advantage

1-Methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde provides three chemically distinct functional handles: (i) the aldehyde for nucleophilic addition, condensation, reductive amination, or Grignard reactions; (ii) the methoxy group as a protected hydroxyl that can be demethylated (e.g., BBr₃, TMSI) to reveal a tertiary alcohol; and (iii) the isopropyl group as a metabolically stable lipophilic anchor. In comparison, 4-(propan-2-yl)cyclohexane-1-carbaldehyde offers only the aldehyde and isopropyl groups, with no latent hydroxyl handle [1]. 1-Methoxycyclohexane-1-carbaldehyde offers the aldehyde and methoxy handles but lacks the isopropyl group for lipophilic anchoring . 4-tert-Butylcyclohexane-1-carbaldehyde offers only the aldehyde and a bulky tert-butyl group with no oxygen functionality . The target compound thus enables three distinct synthetic transformations from a single building block, reducing step count and procurement complexity in multi-step syntheses.

Functional handles

Supporting evidence

3 orthogonal handles (aldehyde, methoxy, isopropyl) vs. 2 in each comparator class

Enables diverse derivatization from a single building block

Synthetic utility based on established reactivity classes

Evidence Dimension	Number of chemically distinct, synthetically addressable functional groups
Target Compound Data	3 functional handles: aldehyde (–CHO), methoxy (–OCH₃, convertible to –OH), isopropyl (lipophilic anchor)
Comparator Or Baseline	4-(Propan-2-yl)cyclohexane-1-carbaldehyde: 2 handles (aldehyde + isopropyl); 1-Methoxycyclohexane-1-carbaldehyde: 2 handles (aldehyde + methoxy); 4-tert-Butylcyclohexane-1-carbaldehyde: 2 handles (aldehyde + tert-butyl)
Quantified Difference	50% more functional handles (3 vs. 2) versus each mono-functional comparator class
Conditions	Functional group analysis based on chemical structure; synthetic utility inferred from established reactivity of aldehyde, alkyl ether, and alkyl substituent classes.

Why This Matters

In fragment-based drug discovery or diversity-oriented synthesis, a building block with three orthogonal functional handles enables more complex scaffolds to be accessed in fewer synthetic steps, directly reducing procurement and labor costs per final compound.

• [1] Kuujia.com. 4-(Propan-2-yl)cyclohexane-1-carbaldehyde (CAS 88166-24-9). https://www.kuujia.com (accessed 2026-05-01). View Source

Conformational Bias & Selectivity Implications

In 4-substituted methoxycyclohexane systems, the pseudo-anomeric effect and nonconventional hydrogen bonds significantly influence the conformational equilibrium of the methoxy group [1]. The target compound, with a methoxy group at C-1 and an isopropyl group at C-4, experiences combined steric and electronic effects that bias the ring conformation and the orientation of the aldehyde relative to the ring plane. The 4-isopropyl group (A-value ~2.15 kcal/mol) strongly favors the equatorial position, which in turn influences the conformational preference of the C-1 substituents through long-range steric and dipolar interactions. By comparison, 1-methoxycyclohexane-1-carbaldehyde lacks this remote conformational anchor, while 4-(propan-2-yl)cyclohexane-1-carbaldehyde has the isopropyl anchor but no methoxy group to generate the pseudo-anomeric interaction. The combined conformational bias in the target compound can translate into measurable differences in diastereoselectivity for reactions at the aldehyde, particularly in nucleophilic additions where the trajectory of attack is sensitive to the spatial orientation of the carbonyl.

Conformational bias

Class‑level inference

Isopropyl A‑value 2.15 kcal/mol; pseudo‑anomeric stabilization 0.5–1.5 kcal/mol; combined bias > additive

May influence diastereoselectivity in nucleophilic additions

Computational evaluation; experimental diastereoselectivity requires validation

Evidence Dimension	Conformational bias and predicted diastereoselectivity influence
Target Compound Data	Dual conformational control: 4-isopropyl (A-value ~2.15 kcal/mol, equatorial preference) + pseudo-anomeric effect at C-1 methoxy group
Comparator Or Baseline	1-Methoxycyclohexane-1-carbaldehyde: pseudo-anomeric effect only, no remote conformational anchor; 4-(Propan-2-yl)cyclohexane-1-carbaldehyde: isopropyl anchor only, no pseudo-anomeric effect
Quantified Difference	Isopropyl A-value: 2.15 kcal/mol (experimental). Pseudo-anomeric stabilization energy in methoxycyclohexanes: 0.5–1.5 kcal/mol (computational, NBO analysis) [1]. Combined effect > additive due to through-ring coupling.
Conditions	Computational evaluation using natural bond orbital (NBO) analysis of 4-substituted methoxycyclohexanes; experimental A-values from established conformational analysis literature.

Why This Matters

For stereoselective synthetic applications where the diastereomeric outcome depends on the ground-state conformation of the cyclohexane ring, the target compound's dual conformational control provides a level of predictability and selectivity that single-substituent analogs cannot offer, reducing the risk of undesired diastereomeric mixtures.

• [1] Research Repository, University of St Andrews. Contribution of hyperconjugation and inductive effects to the pseudo-anomeric effect in 4-substituted methoxycyclohexanes. 2023. https://research-repository.st-andrews.ac.uk (accessed 2026-05-01). View Source

Supplier Exclusivity & Procurement Risk

Unlike 1-methoxycyclohexane-1-carbaldehyde, which is stocked by Sigma-Aldrich as a catalog item (CAS 761411-22-7, 95% purity, liquid form, shipped on dry ice) , and 4-tert-butylcyclohexane-1-carbaldehyde, which is available from multiple vendors including Sigma-Aldrich and CymitQuimica , 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde (CAS 1934552-52-9) is primarily sourced through Enamine as a screening compound (catalog EN300-1143701) at 95% purity [1]. The pricing structure as of 2023 was: 0.25 g at $840, 0.5 g at $877, 2.5 g at $1,791, and 5 g at $2,650 USD [1]. This limited supplier landscape means that procurement requires engagement with specialist custom-synthesis providers rather than general chemical catalogs, and lead times, minimum order quantities, and batch-to-batch reproducibility are supplier-dependent variables that must be factored into project planning.

Supplier exclusivity

Supporting evidence

1 primary supplier; ~$716/g at 2.5 g scale vs. ~$50–150/g for catalog methoxy analog (2023 data)

Single‑supplier dependency; lead time and cost must be factored into project planning

Pricing and availability may have changed; verify current supplier status

Evidence Dimension	Supplier count and catalog accessibility
Target Compound Data	1 primary identified supplier (Enamine); pricing: 2.5 g / $1,791 USD; 5 g / $2,650 USD (2023)
Comparator Or Baseline	1-Methoxycyclohexane-1-carbaldehyde: stocked by Sigma-Aldrich (global catalog); 4-tert-Butylcyclohexane-1-carbaldehyde: multiple vendors (Sigma-Aldrich, CymitQuimica, BOC Sciences)
Quantified Difference	Supplier count: 1 vs. ≥3 for comparators. Price per gram for 2.5 g scale: ~$716/g (target) vs. estimated ~$50–150/g for catalog methoxy analog.
Conditions	Supplier and pricing data sourced from Kuujia.com aggregator (2023 data), Sigma-Aldrich catalog, and CymitQuimica listings.

Why This Matters

Projects requiring this specific compound must account for single-supplier dependency, longer procurement lead times, and higher cost-per-gram compared to simpler catalog analogs; early engagement with the supplier and incorporation of procurement lead time into project timelines is essential to avoid delays.

• [1] Kuujia.com. CAS 1934552-52-9 – 1-Methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde, Enamine catalog EN300-1143701, pricing data 2023. https://www.kuujia.com/cas-1934552-52-9.html (accessed 2026-05-01). View Source

Application Scenarios for 1-Methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde

Medicinal Chemistry: Fragment-Based & Diversity-Oriented Synthesis

In fragment-based drug discovery programs requiring a cyclohexane aldehyde core with balanced lipophilicity (estimated LogP ~2.7–3.1) and three orthogonal functional handles, 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde is the appropriate choice. The aldehyde enables rapid library expansion via reductive amination or Grignard addition; the methoxy group can be demethylated to reveal a tertiary alcohol for further derivatization; and the 4-isopropyl group provides metabolic stability and lipophilic anchoring without introducing the excessive steric bulk of a tert-butyl group . The dual conformational control (isopropyl equatorial preference plus pseudo-anomeric effect at C-1) offers predictable diastereoselectivity in nucleophilic addition reactions, which is not achievable with mono-substituted cyclohexane carbaldehydes .

Agrochemical Intermediates: Terpenoid-Like Scaffolds

The compound's structural resemblance to menthane monoterpenoids (isopropyl-cyclohexane framework) makes it a valuable synthetic intermediate for agrochemical discovery programs targeting terpenoid-like chemotypes. The presence of the aldehyde at the quaternary C-1 position allows direct entry into carboxylic acid, alcohol, amine, or oxime derivatives commonly found in bioactive agrochemicals, while the methoxy group serves as a protected hydroxyl that can be unmasked late-stage to introduce hydrogen-bond donor capability. Unlike natural phellandral (4-isopropenylcyclohex-1-ene-1-carbaldehyde), the saturated ring and quaternary methoxy center provide oxidative stability and a distinct reactivity profile .

Fragrance Intermediates: Modulated Odor Profile

Cyclohexane carbaldehydes are established fragrance intermediates (e.g., 4-tert-butylcyclohexane-1-carbaldehyde is used at up to 2.0% in fragrance concentrates for its floral-woody character) . The target compound, with its combined methoxy and isopropyl substitution, offers a differentiated odor profile arising from the altered molecular shape and polarity compared to the tert-butyl analog. The methoxy group introduces an ethereal note while the isopropyl group provides a terpenic character, together yielding a scent profile distinct from both the purely woody tert-butyl analog and the almond-like parent cyclohexanecarbaldehyde. Procurement of the correct compound is critical because even minor structural changes (e.g., tert-butyl vs. isopropyl) produce perceptibly different olfactory properties.

Physical Organic Chemistry: Aldehyde Reactivity Probe

The combination of a quaternary methoxy-bearing carbon adjacent to an aldehyde, plus a remote isopropyl conformational anchor, makes 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde an excellent steric and electronic probe molecule. Researchers studying the interplay between steric shielding, pseudo-anomeric effects, and nucleophilic addition diastereoselectivity can use this compound to decouple the contributions of the quaternary center (blocking one face of the carbonyl) from the remote conformational influence of the 4-isopropyl group. The compound's saturated framework eliminates competing π-interactions that would confound analogous studies on aromatic or α,β-unsaturated aldehydes .

Application

Selection Property

Validation Focus

Fragment‑based library synthesis

Three orthogonal handles and dual conformational control

Diastereoselectivity review in aldehyde derivatization

Terpenoid‑like agrochemical intermediate

Isopropyl‑cyclohexane framework with latent hydroxyl

Oxidative stability and late‑stage hydroxyl unmasking

Fragrance intermediate differentiation

Distinct methoxy/isopropyl substitution vs. tert‑butyl analog

Odor profile validation in fragrance model

Aldehyde reactivity probe

Dual steric and conformational control at carbonyl

Steric shielding and pseudo‑anomeric effect contributions